Cas no 1289176-88-0 (2-Ethyl-3-fluorobenzaldehyde)

• Product Name: 2-Ethyl-3-fluorobenzaldehyde
• CAS No: 1289176-88-0
• MF: C₉H₉FO
• MW: 152.165566205978
• MDL: MFCD28969420
• CID: 5465761
• PubChem ID: 22902969
• Update Time: 2025-11-01

2-Ethyl-3-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-3-fluorobenzaldehyde
• Z2311320838
• Benzaldehyde, 2-ethyl-3-fluoro-
• 2-Ethyl-3-fluorobenzaldehyde

• MDL： MFCD28969420
• Inchi： 1S/C9H9FO/c1-2-8-7(6-11)4-3-5-9(8)10/h3-6H,2H2,1H3
• InChI Key： WVHOWNCRVJLDKV-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C=O)=C1CC

Computed Properties

• Exact Mass: 152.063743068 g/mol
• Monoisotopic Mass: 152.063743068 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 152.16
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 2-Ethyl-3-fluorobenzaldehyde

Introduction to 2-Ethyl-3-fluorobenzaldehyde (CAS No: 1289176-88-0)

2-Ethyl-3-fluorobenzaldehyde, identified by the Chemical Abstracts Service Number (CAS No) 1289176-88-0, is a fluorinated aromatic aldehyde that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry. This compound, characterized by its ethyl and fluorine substituents on a benzaldehyde backbone, exhibits unique chemical properties that make it a valuable intermediate in the development of various bioactive molecules.

The structural motif of 2-Ethyl-3-fluorobenzaldehyde combines the electrophilic nature of the aldehyde group with the electron-withdrawing effect of the fluorine atom, which influences its reactivity and interaction with biological targets. The presence of the ethyl group at the 2-position introduces steric and electronic modulation, further enhancing its utility in synthetic pathways. Such structural features have positioned this compound as a key building block in medicinal chemistry, particularly in the design of novel therapeutic agents.

In recent years, 2-Ethyl-3-fluorobenzaldehyde has been extensively studied for its potential applications in drug discovery. Its fluorine substituent, in particular, has been recognized for its ability to modulate metabolic stability and binding affinity in drug candidates. This has led to its incorporation into various scaffolds aimed at improving pharmacokinetic profiles and therapeutic efficacy. For instance, fluorinated aldehydes have shown promise in the development of kinase inhibitors, where they can enhance binding interactions with target proteins.

One of the most compelling aspects of 2-Ethyl-3-fluorobenzaldehyde is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged its reactive aldehyde group to form Schiff bases, heterocycles, and other functionalized compounds. These derivatives often exhibit enhanced biological activity, making them attractive for further development into lead compounds. The versatility of this intermediate allows chemists to explore diverse chemical spaces, facilitating the discovery of new therapeutic opportunities.

The pharmaceutical industry has been particularly interested in 2-Ethyl-3-fluorobenzaldehyde due to its potential applications in treating a range of diseases. Preclinical studies have demonstrated its utility in generating compounds with anti-inflammatory, antiviral, and anticancer properties. The fluorine atom's ability to influence molecular interactions has been exploited to improve drug-target affinity, while the aldehyde group provides a versatile handle for further chemical modifications. These characteristics make it an indispensable tool for medicinal chemists seeking to develop next-generation therapeutics.

From a synthetic chemistry perspective, 2-Ethyl-3-fluorobenzaldehyde offers a unique platform for exploring novel reaction pathways. Its reactivity allows for the introduction of additional functional groups, enabling the construction of intricate molecular architectures. This has led to innovative synthetic strategies that could be applied to other fluorinated aromatic compounds. The compound's stability under various reaction conditions also makes it a reliable choice for industrial-scale synthesis, ensuring consistent quality and yield.

The growing interest in fluorinated compounds underscores their importance in modern drug discovery. 2-Ethyl-3-fluorobenzaldehyde exemplifies this trend by serving as a critical intermediate in multiple synthetic routes. Its applications extend beyond pharmaceuticals into agrochemicals and materials science, where fluorine-containing molecules are valued for their enhanced stability and performance. As research continues to uncover new uses for this compound, its significance is likely to grow further.

In conclusion, 2-Ethyl-3-fluorobenzaldehyde (CAS No: 1289176-88-0) represents a fascinating compound with broad applications in synthetic chemistry and drug development. Its unique structural features and reactivity make it an invaluable intermediate for creating novel bioactive molecules. As research progresses, this compound is expected to play an even greater role in advancing therapeutic innovation across multiple disciplines.